Cas no 1151240-89-9 (Ethyl 3-amino-4-(2,4,5-trifluorophenyl)but-2-enoate)

• Product Name: Ethyl 3-amino-4-(2,4,5-trifluorophenyl)but-2-enoate
• CAS No: 1151240-89-9
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 2876835
• PubChem ID: 57518394
• Update Time: 2025-04-21

Ethyl 3-amino-4-(2,4,5-trifluorophenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL409968
• ethyl (Z)-3-amino-4-(2,4,5-trifluorophenyl)but-2-enoate
• 1151240-89-9
• 2-Butenoic acid, 3-amino-4-(2,4,5-trifluorophenyl)-, ethyl ester
• Ethyl 3-amino-4-(2,4,5-trifluorophenyl)but-2-enoate

• Inchi： 1S/C12H12F3NO2/c1-2-18-12(17)5-8(16)3-7-4-10(14)11(15)6-9(7)13/h4-6H,2-3,16H2,1H3/b8-5-
• InChI Key： SFBGUVPIIJRHFD-YVMONPNESA-N
• SMILES： FC1C=C(C(=CC=1C/C(=C/C(=O)OCC)/N)F)F

Computed Properties

• Exact Mass: 259.08201311Da
• Monoisotopic Mass: 259.08201311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų